Cas no 1934472-79-3 (3-(benzylamino)-2,2-difluoropropanoic acid)

• Product Name: 3-(benzylamino)-2,2-difluoropropanoic acid
• CAS No: 1934472-79-3
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5211622
• PubChem ID: 130768758
• Update Time: 2025-06-27

3-(benzylamino)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-difluoro-3-[(phenylmethyl)amino]-
• 3-(benzylamino)-2,2-difluoropropanoic acid

• Inchi： 1S/C10H11F2NO2/c11-10(12,9(14)15)7-13-6-8-4-2-1-3-5-8/h1-5,13H,6-7H2,(H,14,15)
• InChI Key： IGNGRPMMUZRMOB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CNCC1=CC=CC=C1

Additional information on 3-(benzylamino)-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-(Benzylamino)-2,2-difluoropropanoic Acid (CAS: 1934472-79-3)

3-(Benzylamino)-2,2-difluoropropanoic acid (CAS: 1934472-79-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel therapeutics. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the difluoromethyl group and benzylamino moiety, make it a promising candidate for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of γ-aminobutyric acid (GABA) analogs, which are being explored for their neuroprotective properties. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In addition to its role in neuroscience, 3-(benzylamino)-2,2-difluoropropanoic acid has shown potential in oncology research. A recent preclinical study investigated its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The results indicated moderate inhibitory activity against specific kinase isoforms, suggesting a need for further structural optimization to enhance potency and selectivity.

The synthetic pathways for 3-(benzylamino)-2,2-difluoropropanoic acid have also been a focus of recent research. A 2024 publication in Organic Letters described an improved synthetic route that increases yield and reduces byproducts. The new method employs a one-pot reaction sequence, leveraging palladium-catalyzed coupling and fluorination steps, which could streamline large-scale production for future clinical applications.

Pharmacokinetic studies of derivatives containing the 3-(benzylamino)-2,2-difluoropropanoic acid scaffold have revealed interesting properties. The difluoromethyl group appears to enhance metabolic stability compared to non-fluorinated analogs, while the benzylamino moiety contributes to improved membrane permeability. These findings, reported in a 2023 issue of Drug Metabolism and Disposition, support the continued exploration of this compound in drug design.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Recent toxicity screening studies have identified potential off-target effects that require further investigation. Researchers are currently exploring structural modifications to mitigate these concerns while maintaining the desired biological activity.

In conclusion, 3-(benzylamino)-2,2-difluoropropanoic acid represents a versatile building block in medicinal chemistry with applications spanning multiple therapeutic areas. Ongoing research aims to fully elucidate its structure-activity relationships and optimize its pharmacological properties for specific disease targets. The compound's unique chemical features continue to make it a valuable subject of study in the pursuit of novel therapeutic agents.